Cas no 1250559-91-1 (N-(2,2-dimethylpropyl)cyclooctanamine)

• Product Name: N-(2,2-dimethylpropyl)cyclooctanamine
• CAS No: 1250559-91-1
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5167858
• PubChem ID: 61167980
• Update Time: 2025-10-28

N-(2,2-dimethylpropyl)cyclooctanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylpropyl)cyclooctanamine
• Cyclooctanamine, N-(2,2-dimethylpropyl)-

• Inchi： 1S/C13H27N/c1-13(2,3)11-14-12-9-7-5-4-6-8-10-12/h12,14H,4-11H2,1-3H3
• InChI Key： NGZNKNODDMNFGF-UHFFFAOYSA-N
• SMILES： N(CC(C)(C)C)C1CCCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 138
• XLogP3: 4.4
• Topological Polar Surface Area: 12

Additional information on N-(2,2-dimethylpropyl)cyclooctanamine

N-(2,2-Dimethylpropyl)cyclooctanamine: A Comprehensive Overview

N-(2,2-Dimethylpropyl)cyclooctanamine, with the CAS registry number 1250559-91-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclooctane ring with an N-substituted amine group. The cyclooctane ring provides a rigid framework, while the N-(2,2-dimethylpropyl) substituent introduces steric bulk and enhances the compound's solubility properties. These features make it a valuable component in various applications, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of N-(2,2-dimethylpropyl)cyclooctanamine as a building block for drug delivery systems. Its ability to form stable complexes with hydrophobic molecules has been leveraged in the development of nanocarriers for targeted drug delivery. Researchers have demonstrated that this compound can enhance the bioavailability of poorly soluble drugs by forming self-assembled structures that protect the drug payload during transit through biological barriers.

In addition to its role in drug delivery, N-(2,2-dimethylpropyl)cyclooctanamine has shown promise in the synthesis of advanced polymers. Its amine functionality allows for easy incorporation into polymer networks via condensation or addition reactions. Recent advancements in polymer chemistry have utilized this compound to create stimuli-responsive materials that can change their properties in response to external stimuli such as temperature or pH. These materials have potential applications in sensors, actuators, and smart packaging systems.

The synthesis of N-(2,2-dimethylpropyl)cyclooctanamine typically involves a two-step process: the preparation of cyclooctanamine followed by alkylation with isobutyl bromide. This method ensures high yields and excellent purity of the final product. The reaction conditions are optimized to minimize side reactions and maximize selectivity. Recent innovations in catalytic methods have further improved the efficiency of this synthesis pathway, making it more environmentally friendly and cost-effective.

From an environmental perspective, N-(2,2-dimethylpropyl)cyclooctanamine exhibits low toxicity and biodegradability under aerobic conditions. Its environmental footprint is minimal when compared to other similar compounds, making it a sustainable choice for industrial applications. Regulatory agencies have recognized its safety profile through extensive testing protocols, ensuring its compliance with international standards for chemical use.

In conclusion, N-(2,2-dimethylpropyl)cyclooctanamine (CAS 1250559-91-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its role in advancing modern science and technology is expected to grow significantly.